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Compound of Interest

Compound Name: 2-(2-bromophenyl)-1H-imidazole

Cat. No.: B064208 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of 2-(2-bromophenyl)-1H-imidazole, a

halogenated imidazole derivative. The following procedures are based on safety data sheets

for structurally similar compounds and general best practices for laboratory chemical waste

management.

Hazard Profile and Safety Precautions
2-(2-bromophenyl)-1H-imidazole and related brominated imidazoles are classified as

hazardous materials. It is crucial to handle this compound with appropriate personal protective

equipment (PPE) and within a controlled laboratory environment.

Summary of Hazards:
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Hazard Statement Classification Precautionary Measures

H302: Harmful if swallowed
Acute toxicity, oral (Category

4)

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling.[1][2]

H315: Causes skin irritation
Skin corrosion/irritation

(Category 2)

Wear protective gloves and

clothing. Wash skin with plenty

of soap and water if contact

occurs.[1][2][3][4]

H319: Causes serious eye

irritation

Serious eye damage/eye

irritation (Category 2A)

Wear eye and face protection.

If in eyes, rinse cautiously with

water for several minutes.[1][2]

[3]

H335: May cause respiratory

irritation

Specific target organ toxicity,

single exposure (Category 3)

Avoid breathing dust. Use only

in a well-ventilated area or

under a chemical fume hood.

[1][2][3][4]

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical goggles.[1][2][4]

Body Protection: Laboratory coat.[4]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if dust is generated and ventilation is inadequate.[4]

Step-by-Step Disposal Protocol
The disposal of 2-(2-bromophenyl)-1H-imidazole must comply with local, state, and federal

regulations. The primary method of disposal is through an approved hazardous waste disposal

plant.
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Waste Collection:

Collect waste 2-(2-bromophenyl)-1H-imidazole in its pure form or in solutions in a

designated, properly labeled, and sealable hazardous waste container.[5]

Ensure the container is made of a compatible material.

Do not mix with incompatible materials such as strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[4][5]

Labeling:

Attach a completed hazardous waste label to the container as soon as the first waste is

added.[5]

The label should clearly identify the contents as "Hazardous Waste: 2-(2-
bromophenyl)-1H-imidazole" and list any other components of the waste stream.

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from direct sunlight

and sources of ignition.[3][5]

The storage area should be a designated and secured location for hazardous waste.

Ensure that eyewash stations and safety showers are in close proximity to the storage

location.[4]

Disposal:

Arrange for pickup by a licensed hazardous waste disposal contractor.

Provide the contractor with a copy of the safety data sheet (if available) or a clear

description of the waste's composition and hazards.

Never dispose of 2-(2-bromophenyl)-1H-imidazole down the drain or in the regular trash.

[1][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b064208?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Imidazole-v-06-05-2020.docx
https://www.fishersci.com/store/msds?partNumber=AC454630050&countryCode=US&language=en
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Imidazole-v-06-05-2020.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Imidazole-v-06-05-2020.docx
https://www.benchchem.com/product/b064208?utm_src=pdf-body
https://www.benchchem.com/product/b064208?utm_src=pdf-body
https://aksci.com/sds/2359CG_SDS.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Imidazole-v-06-05-2020.docx
https://www.fishersci.com/store/msds?partNumber=AC454630050&countryCode=US&language=en
https://www.benchchem.com/product/b064208?utm_src=pdf-body
https://static.cymitquimica.com/products/IN/pdf/sds-DA001ZD7.pdf
https://aksci.com/sds/2359CG_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further spread of the spill.

Clean-up:

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust formation.

[1][2][4]

Place the spilled material into a suitable, labeled container for disposal.

Clean the spill area with an appropriate solvent and then wash with soap and water.

First Aid:

Skin Contact: Wash off with soap and plenty of water.[1][2]

Eye Contact: Rinse cautiously with water for at least 15 minutes and consult a physician.

[1][2]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[1][2]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[1][2]
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Caption: Workflow for the proper disposal of 2-(2-bromophenyl)-1H-imidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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